Cas no 168639-47-2 (1-Acetamido-N-methylcyclobutane-1-carboxamide)

• Product Name: 1-Acetamido-N-methylcyclobutane-1-carboxamide
• CAS No: 168639-47-2
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 2781521
• Update Time: 2023-08-07

1-Acetamido-N-methylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Acetamido-N-methylcyclobutane-1-carboxamide
• N-Methyl-1-(acetylamino)cyclobutanecarboxamide

• Inchi： 1S/C8H14N2O2/c1-6(11)10-8(4-3-5-8)7(12)9-2/h3-5H2,1-2H3,(H,9,12)(H,10,11)
• InChI Key： UTBVVXBKAVTRMG-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(C)=O)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: -0.4
• Topological Polar Surface Area: 58.2